Yellowish-white light-emitting Gd2-xSi2O7:xDy3+ (x = 1-5 mol %) nanophosphors were prepared via the solution combustion synthesis (SCS) method. Fluorescence spectrophotometry and X-ray diffraction (XRD) measurements were performed to scrutinize the optical performances and phase recognition of the designated nanophosphors. The outcomes specified that the prepared phosphors are crystallized into a triclinic phase with a P-1 space group. As the concentration of Dy3+ ions increase, the unit cell volume decreases proportionally due to the replacement of large-sized Gd3+ by small-sized Dy3+ ions. Under UV excitation at 349 nm, emission spectra consist of two pronounced emission lines at ~482 nm (blue line), ~578 nm (yellow line), and a relatively weaker emission at ~670 nm (red line) due to 4F9/2 → 6H15/2, 4F9/2 → 6H13/2, and 4F9/2 → 6H11/2 intraconfigurational transitions of Dy3+ ions, respectively. The evidence about the site symmetry around Dy3+ ions is examined by considering the ratio of yellow-to-blue (Y/B) emission intensity. The observed critical distance (Rc) value is ~20.56 Å (>> 5 Å), which signifies that energy transfer primarily occurs due to multipolar interaction. The obtained coordinates are close to the white region of the CIE chromaticity diagram, which marks a significant milestone in the development of white light-emitting devices (WLEDs).

Organic compounds containing phenanthroimidazole; Its optical, thermal, chemical, and high fluorescence have drawn the interest of numerous researchers. Phenanthroimidazole derivatives are appealing for various applications owing to these characteristics. This research provides a summary of the general information contained in studies on the synthesis, characterisation, photophysical characteristics, and possible applications of phenanthroimidazole derivative compounds. The focus of this study revolves around these topics' utilization in technological fields such sensors, solar cells, optical brighteners, and OLED, which covers significant studies on mentioned topics. We anticipate that this study is meant to provide an outline for researchers aiming to further examine fluorescent organic compounds for technological innovations. Furthermore, we anticipate that this research will be crucial in developing long term high organic compounds for optoelectronic devices.

Multistimuli-responsive fluorescent materials have garnered great research interests benefited from their practical applications. Two twisted-structure compounds containing tetraphenylethylene (TPE) as the aggregation-induced emission (AIE) group and a pyridine unit as the acid reaction site to obtain new multistimuli-responsive fluorescent compounds (namely, TPECNPy: TPECNPy-2 and TPECNPy-3) were successfully synthesized through a one-step Knoevenagel condensation reaction. The multiple-stimuli response process of TPECNPy was investigated by means of photoluminescence (PL) spectra and emission colour. The results show that both TPECNPy compounds with excellent AIE abilities display reversible emission wavelength and colour changes in response to multiple external stimuli, including grinding-fuming by CH2Cl2 or annealing and HCl-NH3 vapours fuming. More importantly, fluorescent nanofiber films were prepared by electrospinning a solution of TPECNPy mixed with cellulose acetate (CA), and they exhibited reversible acid-induced discolouration, even with only 1 wt% TPECNPy. The results of this study may inspire strategies for designing multistimuli-responsive materials and preparing fluorescent sensing nanofiber films.

A green phosphor Sr2ZnGe2O7:Mn2+ with melilite structure was prepared through high temperature solid-state reaction. When the 535 nm emission is monitored, the excitation spectrum of the Sr2ZnGe2O7:Mn2+ contains two excitation bands in the ultraviolet area. When excited by UV light, the sample shows bright green emission at 535 nm, which corresponds to the distinctive transition of Mn2+ (4T1 → 6A1). Moreover, the quantum efficiency of Sr2ZnGe2O7:Mn2+ can reach up to 67.6%. Finally, a high-performance WLED with a low correlated color temperature of 4632 K and a high color rendering index (CRI) of 92.3 was packaged by coating commercial blue and red phosphors with optimized Sr2ZnGe2O7:Mn2+ sample on a 310 nm UV chip. This indicates that Sr2ZnGe2O7:Mn2+ has potential application as a green component in WLED lighting field.

Glyphosate, the most used herbicide in the world, has a residue problem that cannot be ignored. However, glyphosate itself does not have fluorescence emission and lacks the conditions for fluorescence detection. In this work, a rapid and selective fluorescence detection method of glyphosate was designed by an “on-off-on” fluorescent switch based on luminous covalent organic framework (L-COF). Only the fixed concentration of Fe3+ as intermediate could trigger the fluorescent switch and no incubation step was required. The proposed method showed good accuracy with correlation coefficient of 0.9978. The method’s limits of detection and quantitation were 0.88 and 2.93 μmol/L, which were lower than the maximum allowable residue limits in some regulations. Environmental water samples and tomatoes were selected as actual samples to verify the application in complex matrix. A satisfactory mean recovery from 87% to 106% was gained. Furthermore, Fe3+ could induce fluorescence quenching of L-COF through photo-induced electron transfer (PET) effect, while the addition of glyphosate could block PET effect to achieve the detection. These results demonstrated the proposed method had abilities to detect glyphosate, and broadened the application of L-COF.

The present research work entails the synthesis of one binary and four ternary red light−emitting Eu (III)-based complexes with 3-benzylidene-2,4-pentanedione as the main ligand and 1,10-phenanthroline, bathophenanthroline, neocuproine, and 4,4′-′dimethyl-2,2′-′bipyridyl as auxiliary ligands. The metal–organic framework of the series was elucidated using energy dispersive X-ray analysis, elemental analysis, Fourier transform infrared spectroscopy, and proton nuclear magnetic resonance. This Eu (III) series exhibits optimum thermal stability, making them a promising candidate for organic light-emitting diodes. On the basis of emission spectra, their optical parameters such as nonradiative and radiative decay rates, luminescence decay time, intrinsic quantum efficiency, and Judd–Ofelt intensity parameter were determined. The monocentric luminescence and Judd–Ofelt parameters reveal the absence of symmetry around the europium center. CIE chromaticity coordinates, correlated color temperature values, color purity, and asymmetric ratios authenticate the color coordinates of the complexes in red region. Optical band gap values lie within the range of wide band gap semiconductors, indicating their utilization in military radars and biological labeling.

Mechanoluminescence (ML) materials have found potential applications in information storage, anti-counterfeiting, and stress sensing. Conventional stress sensing based on absolute ML intensity is prone to significant mistakes owing to the unpredictability of measurement surroundings. However, implementing a ratiometric ML sensing technique may considerably ameliorate this issue. In this study, a single activator-doped gallate material (LiGa5O8:Pr3+) is proposed to determine the relationship between the ML intensity and the change in local positional symmetry that occurs when the material is subjected to stress. The sensing reliability of the ML intensity ratio under different factors (Force; Content; Thickness and Materials) is systematically analyzed, where the factor that has the greatest effect on the proportional ML is the concentration, with the ML intensity asymmetry ratio decreasing from 1.868 to 1.300 varying concentration at constant stress. The colour-resolved visualization of stress sensing is further realized, which opens a new path for a ratiometric ML-based strategy to improve the reliability of stress sensing.

Antiepileptic drugs are among the most common medications that require therapeutic drug monitoring (TDM). Indeed, TDM provides a realistic approach to adjust drug doses for epilepsy based on plasma concentrations to optimize its clinical outcome. The most common technique for TDM is high-performance liquid chromatography, which has a very low green profile among analytical techniques. Perampanel (PER) is an inherently fluorescent compound that its fluorophore readily allows sensitive and quantitative measurements. This paper describes the development and validation of a sensitive, specific, and eco-friendly spectrofluorimetric method for the determination of PER. Experimental parameters affecting fluorescence intensity of the compound, including solvent dilution, temperature, and excitation wavelength, were studied and optimized. The developed spectrofluorimetric method was established in acetonitrile at λex = 295 nm and λem = 431 nm over a concentration range of 5–60 ng/ml. The adopted method was applied for the determination of PER in human plasma; it was effective in the range of 15–50 ng/ml. The proposed method was found to be sensitive and specific for PER and can be applied successfully in TDM of PER and in quality control laboratories.

The design and synthesis of water-insoluble chitosan-based polymer carbon dots [P(CS-g-CA)CDs] are described. A polyvinyl alcohol/chitosan-based polymer carbon dot [PVA/P(CS-g-CA)CDs] composite film was prepared using a simple casting method to be used in dye adsorption. The composite film was characterized using FT-IR, XPS, transparency, contact angle, and mechanical properties tests, which showed the successful incorporation of P(CS-g-CA)CDs into the film and also revealed that hydrogen bonding improved the mechanical properties of the PVA film. Furthermore, the composite film displayed substantially enhanced hydrophobicity, making it suitable for use in aqueous environments. In addition, the composite film exhibited stable adsorption of acid blue 93 (AB93) at pH 2–9, with an enhanced adsorption capacity of 433.24 mg/g. The adsorption obeyed Langmuir law with an efficiency of more than 89% even after five cycles. Therefore, the PVA/P(CS-g-CA)CDs film is a promising material for the treatment of organic dye-polluted wastewater.

The work presents the findings of the laboratory and in situ studies of ctenophore Pleurobrachia pileus O.F. Müller, 1776 which have shown that this species has bioluminescent properties. These organisms were considered non-luminous before. P. pileus bioluminescence was studied on board RV Professor Vodyanitsky during its 116th voyage. Sampling live organisms was preceded by probing with the Salpa MA+ probe to register the daily maximum glow in redoxcline, which in this zone was recorded, as a rule, in the depth range of 60–70 m, where dense clusters of P. pileus were formed at that time. The samples of ctenophores were taken by a Bogorov–Rass plankton net. After the net was closed, it was lifted to the surface at a speed of 0.4–0.5 m s−1. It was shown that only at a temperature not exceeding 14°C, the P. pileus remained alive for 2–3 days. The data provided indicate that the temperature above 14°C is close to the maximum permissible for P. pileus; therefore, chemical and mechanical stimulation experiments were carried out at this temperature (14°C) to agitate ctenophores luminescence. Though, the nature of their signal was significantly different. The total percentage of luminous organisms from the entire catch was 32.43%, which unequivocally proves that P. pileus glows and makes a significant contribution to the intensity of the glow at great depths in redoxcline.